Cas no 1361605-64-2 (2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361605-64-2
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4968298
• Update Time: 2025-05-21

2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-8-3-7(4-9(14)12(8)16)10-1-6(5-18)2-11(15)17-10/h1-5H
• InChI Key： STIYJGFAALCWTE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C=O)C=C(N=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 320.91
• Monoisotopic Mass: 318.913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde

Introduction to 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361605-64-2) and Its Emerging Applications in Chemical Biology

2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde, identified by its CAS number 1361605-64-2, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology due to its versatile reactivity and potential applications in drug discovery and synthetic chemistry. This compound belongs to the class of aldehydes, characterized by the presence of a formyl group (-CHO) attached to a benzene-like aromatic ring system. The specific substitution pattern, featuring chlorine atoms at the 2-position and a trichlorophenyl group at the 6-position, imparts distinct electronic and steric properties that make it a valuable intermediate in various synthetic protocols.

The aldehyde functionality of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde serves as a reactive handle for further chemical transformations. Aldehydes are well-known for their ability to participate in condensation reactions, forming Schiff bases, or undergo oxidation to yield carboxylic acids. These transformations are particularly useful in medicinal chemistry, where such intermediates can be incorporated into more complex molecular frameworks. The presence of multiple chlorine atoms enhances the electrophilicity of the aromatic ring, facilitating electrophilic aromatic substitution reactions and enabling the introduction of additional substituents at strategic positions.

The 3,4,5-trichlorophenyl moiety is another critical feature of this compound. The extensive electronegativity of chlorine atoms not only influences the electronic distribution within the aromatic system but also confers stability to the molecule under various reaction conditions. This stability is advantageous when designing multi-step synthetic routes, as it minimizes unwanted side reactions and ensures high yields. Furthermore, the trichlorophenyl group can serve as a recognition element in biological assays, potentially interacting with specific binding sites on target proteins or enzymes.

In recent years, there has been growing interest in leveraging such halogenated aromatic compounds for their potential bioactivity. The structural motif of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde bears resemblance to several known pharmacophores found in therapeutic agents. For instance, isonicotinaldehyde derivatives have been explored as precursors for drugs targeting bacterial infections due to their ability to inhibit key enzymatic pathways in pathogens. The chlorinated phenyl ring may enhance membrane permeability or alter receptor binding affinity, making this compound a promising candidate for further pharmacological investigation.

Recent studies have highlighted the utility of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde in designing novel inhibitors of polyphenol oxidase (PPO), an enzyme widely implicated in food spoilage and oxidative stress-related diseases. The aldehyde group allows for covalent bonding with nucleophilic residues on PPO enzymes, while the chlorinated aromatic system provides optimal steric hindrance and electronic tuning for effective enzyme inhibition. Preliminary computational studies suggest that this compound can adopt multiple conformations depending on its environment, which may contribute to its binding flexibility and efficacy.

The synthesis of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde involves a series of well-established organic transformations. A common synthetic route begins with the chlorination of an appropriate precursor using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Subsequent functionalization at the 6-position can be achieved through cross-coupling reactions or directed electrophilic substitutions. The introduction of the isonicotinaldehyde core typically requires formylation reactions or condensation with formamide derivatives under acidic conditions.

The compound’s solubility profile and stability under various storage conditions are also important considerations for its practical application. Solubility tests indicate that 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and methanol but limited solubility in hydrophobic media like hexane or diethyl ether. This solubility profile suggests potential applications in aqueous-based systems when paired with appropriate solubilizing agents or prodrugs.

In conclusion,2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361605-64-2) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of an aldehyde group and a trichlorophenyl substituent enables diverse synthetic possibilities while offering distinct bioactivity profiles. As research continues to uncover new applications for halogenated aromatic compounds,2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinaldehyde is poised to play an important role in developing innovative therapeutic strategies.